Anoectosterol

• CAS RN: 159934-00-6
• Molecular Formula: C30H48O
• Molecular Weight: 424.7 g/mol
• IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5R)-5-ethyl-6-methylideneoct-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C30H48O/c1-7-20(3)22(8-2)10-9-21(4)26-13-14-27-25-12-11-23-19-24(31)15-17-29(23,5)28(25)16-18-30(26,27)6/h9-11,21-22,24-28,31H,3,7-8,12-19H2,1-2,4-6H3/b10-9+/t21-,22-,24+,25+,26-,27+,28+,29+,30-/m1/s1
• InChI Key: SFQXJRUERXRORW-LVVYUBKHSA-N
• Isomeric SMILES: CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C(=C)CC
• SMILES: CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C(=C)CC
• synonyms: 26-methylstigmasta-5,22,25(27)-trien-3-ol; anoectosterol

Description

Anoectosterol is a natural steroid that has been isolated from the marine sponge, Anoectochilus sp. It has gained attention in the scientific community due to its unique structure and potential therapeutic applications. Anoectosterol has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Chemical Constituents of Anoectochilus

Studies on Anoectochilus roxburghii, a plant associated with Anoectosterol, reveal its diverse chemical constituents. Research has identified several compounds, including beta-sitosterol, ferulic acid, and lanosterol, some of which were isolated for the first time from this genus (Yang, Han, & Jin, 2007).

Bioactivity of Aloe Vera Phytosterols

The effects of phytosterols from Aloe vera, including compounds like anoectosterol, have been studied for their impact on metabolic disorders. A study demonstrated that these sterols can alter gene expressions related to glucose and lipid metabolism, suggesting their potential in managing metabolic disorders associated with obesity and diabetes (Misawa et al., 2012).

Angiogenic Properties

Research has highlighted the angiogenic activity of beta-sitosterol, a component related to anoectosterol, in brain damage recovery. This compound was found to enhance new vessel formation and improve motion recovery in damaged gerbils, indicating its potential therapeutic use in angiogenesis (Choi et al., 2002).

Ergosterol and Stigmasterol Separation

A study on the separation of phytosterols in Anoectochilus roxburghii, relevant to the understanding of anoectosterol, used high-speed counter-current chromatography. This method proved effective in isolating and purifying ergosterol and stigmasterol, demonstrating a feasible approach for sterol separation in plants (Huang, Cao, Xu, & Chen, 2011).

Intestinal Mucosal Protein Expression

An investigation into the effects of phytosterols on intestinal cholesterol absorption revealed changes in protein expression in the intestinal mucosa of mice. This study contributes to understanding the molecular mechanisms of phytosterols, potentially including anoectosterol, in cholesterol metabolism (Calpe-Berdiel et al., 2007).